Cas no 2171452-73-4 ((3S)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidobutanoic acid)
(3S)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidobutanoic acid Chemical and Physical Properties
Names and Identifiers
-
- (3S)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidobutanoic acid
- EN300-1576613
- 2171452-73-4
- (3S)-3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanamido]butanoic acid
-
- Inchi: 1S/C24H28N2O5/c1-4-24(3,22(29)25-15(2)13-21(27)28)26-23(30)31-14-20-18-11-7-5-9-16(18)17-10-6-8-12-19(17)20/h5-12,15,20H,4,13-14H2,1-3H3,(H,25,29)(H,26,30)(H,27,28)/t15-,24?/m0/s1
- InChI Key: NUKKFWVICNDTQN-FZADBTJQSA-N
- SMILES: O(C(NC(C)(C(N[C@@H](C)CC(=O)O)=O)CC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2
Computed Properties
- Exact Mass: 424.19982200g/mol
- Monoisotopic Mass: 424.19982200g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 31
- Rotatable Bond Count: 9
- Complexity: 646
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 105Ų
(3S)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidobutanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1576613-0.05g |
(3S)-3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanamido]butanoic acid |
2171452-73-4 | 0.05g |
$2829.0 | 2023-06-04 | ||
| Enamine | EN300-1576613-0.1g |
(3S)-3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanamido]butanoic acid |
2171452-73-4 | 0.1g |
$2963.0 | 2023-06-04 | ||
| Enamine | EN300-1576613-0.25g |
(3S)-3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanamido]butanoic acid |
2171452-73-4 | 0.25g |
$3099.0 | 2023-06-04 | ||
| Enamine | EN300-1576613-0.5g |
(3S)-3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanamido]butanoic acid |
2171452-73-4 | 0.5g |
$3233.0 | 2023-06-04 | ||
| Enamine | EN300-1576613-1.0g |
(3S)-3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanamido]butanoic acid |
2171452-73-4 | 1g |
$3368.0 | 2023-06-04 | ||
| Enamine | EN300-1576613-2.5g |
(3S)-3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanamido]butanoic acid |
2171452-73-4 | 2.5g |
$6602.0 | 2023-06-04 | ||
| Enamine | EN300-1576613-5.0g |
(3S)-3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanamido]butanoic acid |
2171452-73-4 | 5g |
$9769.0 | 2023-06-04 | ||
| Enamine | EN300-1576613-10.0g |
(3S)-3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanamido]butanoic acid |
2171452-73-4 | 10g |
$14487.0 | 2023-06-04 | ||
| Enamine | EN300-1576613-50mg |
(3S)-3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanamido]butanoic acid |
2171452-73-4 | 50mg |
$2829.0 | 2023-09-24 | ||
| Enamine | EN300-1576613-100mg |
(3S)-3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanamido]butanoic acid |
2171452-73-4 | 100mg |
$2963.0 | 2023-09-24 |
(3S)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidobutanoic acid Related Literature
-
2. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugationFeng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
-
Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
-
Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
Additional information on (3S)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidobutanoic acid
Comprehensive Guide to (3S)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidobutanoic acid (CAS No. 2171452-73-4)
(3S)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidobutanoic acid (CAS No. 2171452-73-4) is a specialized Fmoc-protected amino acid derivative widely used in peptide synthesis and pharmaceutical research. This compound plays a critical role in modern drug discovery and bioconjugation due to its unique structural properties and reactivity. Researchers and industry professionals frequently search for this compound to explore its applications in peptide-based therapeutics, biomaterials, and chemical biology.
The Fmoc (9H-fluoren-9-ylmethoxycarbonyl) group in (3S)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidobutanoic acid serves as a protective moiety for amines during solid-phase peptide synthesis (SPPS). This feature makes it indispensable in the production of complex peptides, including those used in cancer research, vaccine development, and enzyme inhibitors. The compound’s chiral center (3S configuration) ensures high stereochemical purity, a key requirement for bioactive peptides and therapeutic agents.
One of the trending topics in scientific discussions is the role of Fmoc-protected amino acids in nanotechnology and hydrogel formation. Researchers are exploring how (3S)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidobutanoic acid can contribute to the design of self-assembling peptides for drug delivery systems and tissue engineering. These innovations align with the growing demand for biocompatible materials in medical applications, making this compound a subject of intense study.
In addition to its synthetic utility, (3S)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidobutanoic acid is also valuable in analytical chemistry and mass spectrometry. Its well-defined structure allows for precise characterization, which is essential for quality control in pharmaceutical manufacturing. Laboratories often seek this compound for HPLC standards and reference materials, ensuring accurate results in peptide analysis.
The market for custom peptide synthesis is expanding rapidly, driven by advancements in personalized medicine and biopharmaceuticals. As a result, (3S)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidobutanoic acid is increasingly in demand for producing tailored peptide sequences with specific biological activities. Companies specializing in peptide reagents and building blocks are optimizing their supply chains to meet this need, highlighting the compound’s commercial significance.
For researchers investigating peptide modifications or structure-activity relationships (SAR), (3S)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidobutanoic acid offers a versatile scaffold. Its compatibility with automated synthesizers and microwave-assisted peptide synthesis further enhances its practicality. These attributes make it a preferred choice for academic and industrial labs focused on high-throughput screening and molecular design.
Environmental and safety considerations are also important when working with (3S)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidobutanoic acid. While the compound is not classified as hazardous, proper handling and storage are recommended to maintain its stability. Researchers often inquire about solubility data, storage conditions, and compatibility with other reagents, which are critical for experimental success.
In summary, (3S)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidobutanoic acid (CAS No. 2171452-73-4) is a cornerstone in peptide chemistry and drug development. Its applications span from therapeutic peptide production to advanced material science, reflecting its versatility and importance. As scientific inquiries into peptide-based solutions continue to grow, this compound will remain a vital tool for innovation in life sciences and biotechnology.
2171452-73-4 ((3S)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidobutanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)